Cas no 676602-23-6 (4-Chloro-7-methoxy-5H-pyrimido5,4-bindole)

• Product Name: 4-Chloro-7-methoxy-5H-pyrimido5,4-bindole
• CAS No: 676602-23-6
• MF: C₁₁H₈ClN₃O
• MW: 233.653720855713
• MDL: MFCD03848207
• CID: 3029663
• PubChem ID: 5422415
• Update Time: 2025-05-25

4-Chloro-7-methoxy-5H-pyrimido5,4-bindole Chemical and Physical Properties

Names and Identifiers

• 4-氯-7-甲氧基-5H-嘧啶并[5,4-B]吲哚
• 4-Chloro-7-methoxy-5H-pyrimido[5,4-b]indole
• MLS000332512
• BBL010134
• STK500380
• SMR000221805
• AKOS005171684
• ALBB-007686
• CS-0317336
• 676602-23-6
• SCHEMBL6826796
• CHEMBL1461527
• VS-02332
• 4-Chloro-7-methoxy-5H-pyrimido5,4-bindole

• MDL： MFCD03848207
• Inchi： 1S/C11H8ClN3O/c1-16-6-2-3-7-8(4-6)15-10-9(7)13-5-14-11(10)12/h2-5,15H,1H3
• InChI Key： RUDFUWOBDUSDDG-UHFFFAOYSA-N
• SMILES： ClC1C2=C(C3C=CC(=CC=3N2)OC)N=CN=1

Computed Properties

• Exact Mass: 233.0355896Da
• Monoisotopic Mass: 233.0355896Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 50.8

4-Chloro-7-methoxy-5H-pyrimido5,4-bindole Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrimidines Pyrrolopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrimidines

Additional information on 4-Chloro-7-methoxy-5H-pyrimido5,4-bindole

Comprehensive Overview of 4-Chloro-7-methoxy-5H-pyrimido[5,4-b]indole (CAS No. 676602-23-6)

4-Chloro-7-methoxy-5H-pyrimido[5,4-b]indole (CAS No. 676602-23-6) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the pyrimidoindole family, which is known for its diverse biological activities. Researchers are increasingly exploring its potential applications in drug discovery, particularly in targeting enzymes and receptors involved in various diseases.

The molecular structure of 4-Chloro-7-methoxy-5H-pyrimido[5,4-b]indole features a chloro substituent at the 4-position and a methoxy group at the 7-position, which contribute to its reactivity and binding affinity. These functional groups make it a valuable intermediate in organic synthesis, especially in the development of novel small-molecule inhibitors. Recent studies have highlighted its role in modulating kinase activity, a hot topic in cancer research and neurodegenerative disease treatment.

In the context of current trends, 4-Chloro-7-methoxy-5H-pyrimido[5,4-b]indole aligns with the growing demand for precision medicine and targeted therapies. Its potential as a scaffold for drug design has been discussed in several peer-reviewed journals, addressing common search queries like "pyrimidoindole derivatives in drug development" or "kinase inhibitors for cancer treatment." The compound's versatility also extends to agrochemical applications, where it may serve as a precursor for crop protection agents.

From a synthetic chemistry perspective, the preparation of 4-Chloro-7-methoxy-5H-pyrimido[5,4-b]indole involves multi-step reactions, often starting from indole derivatives. Optimizing its yield and purity is a key focus for industrial and academic labs, as reflected in searches for "efficient synthesis of pyrimidoindoles" or "CAS 676602-23-6 suppliers." Its stability under various conditions makes it suitable for high-throughput screening platforms, another trending topic in AI-driven drug discovery.

Environmental and regulatory considerations are also part of the discourse around 4-Chloro-7-methoxy-5H-pyrimido[5,4-b]indole. While not classified as hazardous, its handling requires standard laboratory precautions. This aligns with the increasing emphasis on green chemistry and sustainable synthesis methods, which are frequently searched in conjunction with specialty chemicals like this compound.

In summary, 4-Chloro-7-methoxy-5H-pyrimido[5,4-b]indole (CAS No. 676602-23-6) represents a promising candidate for multiple scientific frontiers. Its intersection with drug discovery, agrochemical innovation, and synthetic methodology ensures its relevance in both current research and future applications. As interest in heterocyclic chemistry grows, this compound is poised to remain a subject of intensive study and commercial interest.